Cas no 1955492-96-2 (3-(4-methoxypyrrolidin-2-yl)-4-methyl-4H-1,2,4-triazole dihydrochloride)

• Product Name: 3-(4-methoxypyrrolidin-2-yl)-4-methyl-4H-1,2,4-triazole dihydrochloride
• CAS No: 1955492-96-2
• MF: C₈H₁₅ClN₄O
• MW: 218.683900117874
• MDL: MFCD29034365
• CID: 5162947
• PubChem ID: 122236284
• Update Time: 2025-06-15

3-(4-methoxypyrrolidin-2-yl)-4-methyl-4H-1,2,4-triazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxypyrrolidin-2-yl)-4-methyl-1,2,4-triazole
• dihydrochloride
• 3-(4-methoxypyrrolidin-2-yl)-4-methyl-4H-1,2,4-triazole dihydrochloride

• MDL： MFCD29034365
• Inchi： 1S/C8H14N4O.ClH/c1-12-5-10-11-8(12)7-3-6(13-2)4-9-7;/h5-7,9H,3-4H2,1-2H3;1H
• InChI Key： CQRVGUSNAFNZMN-UHFFFAOYSA-N
• SMILES： CN1C=NN=C1C1NCC(OC)C1.Cl

Additional information on 3-(4-methoxypyrrolidin-2-yl)-4-methyl-4H-1,2,4-triazole dihydrochloride

Introduction to 3-(4-methoxypyrrolidin-2-yl)-4-methyl-4H-1,2,4-triazole dihydrochloride (CAS No. 1955492-96-2)

3-(4-methoxypyrrolidin-2-yl)-4-methyl-4H-1,2,4-triazole dihydrochloride, with the CAS number 1955492-96-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The molecule consists of a triazole core, a methoxypyrrolidine moiety, and a methyl group, all of which contribute to its pharmacological properties.

The triazole ring is a well-known heterocyclic structure that has been extensively studied for its biological activities, including antifungal, antibacterial, and antiviral properties. The presence of the methoxypyrrolidine substituent adds further complexity and functionality to the molecule, potentially enhancing its binding affinity to specific biological targets. The dihydrochloride salt form ensures improved solubility and stability, making it suitable for various pharmaceutical formulations.

Recent research has highlighted the potential of 3-(4-methoxypyrrolidin-2-yl)-4-methyl-4H-1,2,4-triazole dihydrochloride in the treatment of neurodegenerative diseases. Studies have shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

In addition to its neuroprotective properties, 3-(4-methoxypyrrolidin-2-yl)-4-methyl-4H-1,2,4-triazole dihydrochloride has also shown promise in the treatment of inflammatory conditions. Research conducted at the University of California found that this compound can downregulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and associated tissue damage. These findings suggest that this compound could be a valuable candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of 3-(4-methoxypyrrolidin-2-yl)-4-methyl-4H-1,2,4-triazole dihydrochloride have been extensively studied to ensure its suitability for clinical applications. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent.

To further evaluate the safety and efficacy of 3-(4-methoxypyrrolidin-2-yl)-4-methyl-4H-1,2,4-triazole dihydrochloride, several clinical trials are currently underway. These trials aim to assess the compound's therapeutic potential in various disease models and to identify any potential side effects or adverse reactions. Early results from phase I trials have been promising, with no significant safety concerns reported.

The synthesis of 3-(4-methoxypyrrolidin-2-yl)-4-methyl-4H-1,2,4-triazole dihydrochloride involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Key steps include the formation of the triazole ring through a cycloaddition reaction and the introduction of the methoxypyrrolidine substituent via nucleophilic substitution. The final step involves the formation of the dihydrochloride salt to enhance solubility and stability.

In conclusion, 3-(4-methoxypyrrolidin-2-yl)-4-methyl-4H-1,2,4-triazole dihydrochloride (CAS No. 1955492-96-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential in treating neurodegenerative diseases and inflammatory conditions.